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CAS No.: 69380-37-6
Cat. No.: B2511358
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An In-depth Technical Guide to the Chemical Safety of 3-[(4-Chlorophenyl)amino]propan-1-
ol

Authored by: Gemini, Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of the chemical safety data for 3-[(4-
Chlorophenyl)amino]propan-1-ol (CAS No: 68208-26-4) and its enantiomeric forms.
Designed for researchers, scientists, and professionals in drug development, this document
synthesizes critical information on hazard identification, toxicological properties, safe handling
protocols, and emergency procedures. By elucidating the causality behind safety measures,
this guide aims to foster a culture of safety and ensure the well-being of laboratory personnel
working with this compound. All data and protocols are grounded in authoritative sources to
ensure scientific integrity and trustworthiness.

Introduction and Chemical Identity
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3-[(4-Chlorophenyl)amino]propan-1-ol and its stereoisomers are important intermediates in
organic synthesis, particularly in the preparation of pharmacologically active compounds.[1]
Understanding the chemical safety profile of these molecules is paramount for mitigating risks
in a research and development setting. This guide provides a detailed examination of the
known hazards and the requisite safety protocols for handling this class of compounds.

Chemical Identification:

Compound CAS Number Molecular Formula Molecular Weight
3-amino-3-(4-

chlorophenyl)propan- 68208-26-4 C9H12CINO 185.65 g/mol

1-ol

(R)-3-Amino-3-(4-
chlorophenyl)propan- 1213362-28-7 C9H12CINO 185.65 g/mol
1-ol

(S)-3-Amino-3-(4-
chlorophenyl)propan- 886061-26-3 C9H12CINO 185.65 g/mol
1-ol

Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. 3-[(4-
Chlorophenyl)amino]propan-1-ol is classified as a hazardous substance.

GHS Pictogram:
Signal Word:Warning[2][3]

GHS Hazard Statements:
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Code Statement Source
H302 Harmful if swallowed [21[3][4]
H315 Causes skin irritation [21[3][4]
H319 Causes serious eye irritation [21[3][4]
H335 May cause respiratory irritation  [4]

GHS Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheets.[2][5]
Key statements include:

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash hands
thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective
clothing/eye protection/face protection).[5][6]

e Response: P301+P317 (IF SWALLOWED: Get medical help), P302+P352 (IF ON SKIN:
Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air
and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).[2][3][5]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[5]

» Disposal: P501 (Dispose of contents/container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations).[2][5]

Toxicological Profile

The primary routes of exposure to 3-[(4-Chlorophenyl)amino]propan-1-ol are ingestion, skin
contact, eye contact, and inhalation. The available data indicates that the compound is harmful
if swallowed and can cause irritation to the skin, eyes, and respiratory system.[2][3][4][7]
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Exposure Route Potential Health Effects Supporting Evidence

Harmful if swallowed. May - o
Classified as Acute Toxicity,

Ingestion cause irritation of the digestive
Oral, Category 4.[4]

tract.[7]

Causes skin irritation. May be - ) o
Classified as Skin Irritation,

Skin Contact harmful if absorbed through
) Category 2.[4]
the skin.[7]
) o Classified as Serious Eye
Eye Contact Causes serious eye irritation.

Irritation, Category 2A.[4]

] Classified as Specific target
_ May cause respiratory tract o _
Inhalation T organ toxicity — single
irritation.[7]
exposure, Category 3.[4]

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) are not readily available in the public domain from the conducted searches.

Further toxicological studies would be required to establish a more detailed dose-response
profile.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential to minimize exposure and ensure a safe
working environment.

4.1. Engineering Controls

e Ventilation: Handle in a well-ventilated place.[5][8] The use of a chemical fume hood is
strongly recommended to keep airborne concentrations low.[7]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[6]

4.2. Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[5]
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o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[7] Gloves
must be inspected prior to use and should be selected based on the specifications of EU
Directive 89/686/EEC and the standard EN 374.[5][8] Wear impervious, flame-retardant
protective clothing.[5][8]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[5][7]

4.3. Hygiene Measures

e Do not eat, drink, or smoke when using this product.[5][9]

e Wash hands thoroughly after handling and before breaks.[5][9]

4.4. Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8][10]

o Recommended storage temperatures may vary, with some sources suggesting refrigeration
(2-8°C).[11]

o Store away from incompatible materials such as strong oxidizing agents.[12]

Experimental Workflows and Risk Assessment

A systematic approach to risk assessment is crucial before commencing any experimental work
with 3-[(4-Chlorophenyl)amino]propan-1-ol.

5.1. Risk Assessment Workflow

The following diagram illustrates a typical risk assessment workflow for handling this chemical.
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Risk Assessment Workflow for 3-[(4-Chlorophenyl)amino]propan-1-ol

1. Identify Hazards

(H302, H315, H319, H335)

2. Evaluate Risks
(Likelihood & Severity of Exposure)

3. Implement Control Measures

Re-evaluate

3a. Engineering Controls
(Fume Hood)

3b. Administrative Controls 3c. Personal Protective Equipment
(SOPs, Training) (Gloves, Goggles)

=

4. Conduct Experiment

5. Review and Update
(Assess Effectiveness of Controls)

Click to download full resolution via product page

Caption: A workflow for assessing and mitigating risks associated with handling 3-[(4-
Chlorophenyl)amino]propan-1-ol.

5.2. Step-by-Step Protocol for Handling and Use

» Preparation: Before handling, ensure all necessary engineering controls are functioning
correctly and all required PPE is available and in good condition. Review the Safety Data
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Sheet (SDS).

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize inhalation exposure. Avoid the formation of dust and aerosols.[5][8]

o Reaction Setup: Set up the reaction in a well-ventilated area, preferably within a fume hood.
Ensure all glassware is properly secured.

o Post-Reaction Work-up: Quench the reaction and perform extractions within the fume hood.

o Decontamination and Waste Disposal: Decontaminate all surfaces and equipment after use.
Dispose of chemical waste in appropriately labeled containers according to institutional and
local regulations.[5]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

6.1. First-Aid Measures
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Exposure Procedure

Remove the person to fresh air and keep them
comfortable for breathing.[5][7] If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration.[8] Seek immediate medical
attention.[13]

Immediately remove all contaminated clothing.
) [13] Wash the affected area with plenty of soap
Skin Contact )

and water for at least 15 minutes.[7][8] Seek

medical attention if irritation occurs.[5]

Immediately rinse with water for several
minutes, holding the eyelids open.[5][13]

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing.[5][13] Seek immediate

medical attention.[13]

Rinse mouth with water.[5][8] Do NOT induce
) vomiting.[8][13] Never give anything by mouth to
Ingestion . -
an unconscious person.[8] Call a physician or

Poison Control Center immediately.[8]

6.2. Accidental Release Measures

Evacuation: Evacuate personnel from the affected area.[8]

Ventilation: Ensure adequate ventilation.[8]

Ignition Sources: Remove all sources of ignition.[5][8]

Containment and Clean-up: Wear appropriate PPE.[8] Absorb the spill with inert material
(e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[5][7] Do not
let the chemical enter drains.[5][8]

Disposal: Dispose of the collected material in accordance with local, state, and federal
regulations.[5]
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6.3. Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][7]

Conclusion

While 3-[(4-Chlorophenyl)amino]propan-1-ol is a valuable chemical intermediate, it presents
moderate health hazards that necessitate careful handling. A thorough understanding of its
toxicological profile, coupled with the consistent application of engineering controls, personal
protective equipment, and safe work practices, is essential for mitigating risks. This guide
provides the foundational knowledge for researchers and drug development professionals to
work safely with this compound. It is imperative to always consult the most current Safety Data
Sheet before use and to adhere to all institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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